Cas no 2172532-00-0 (ethyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate)

• Product Name: ethyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate
• CAS No: 2172532-00-0
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 6320711
• PubChem ID: 165507311
• Update Time: 2025-10-21

ethyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate
• 2172532-00-0
• EN300-1285352

• Inchi： 1S/C8H17NO2S/c1-4-11-7(10)5-8(2,9)6-12-3/h4-6,9H2,1-3H3
• InChI Key： ZITOEHYXUGFJGR-UHFFFAOYSA-N
• SMILES： S(C)CC(C)(CC(=O)OCC)N

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.6Ų

Additional information on ethyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate

Introduction to ethyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate (CAS No. 2172532-00-0)

Ethyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate, with the CAS number 2172532-00-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biotechnological research. This compound is characterized by its unique structural features, which include an amino group, a methyl group, and a methylsulfanyl (thiomethyl) group, all attached to a butanoate backbone. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable candidate for various scientific investigations.

The synthesis of ethyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate typically involves multi-step processes, including the formation of the butanoate ester and subsequent functional group modifications. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, which has facilitated its broader use in research laboratories and industrial settings. The compound's stability under various conditions and its solubility in common organic solvents make it suitable for a wide range of experimental protocols.

In the realm of pharmaceutical research, ethyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate has shown promise as a potential lead compound for the development of new therapeutic agents. Studies have indicated that the compound exhibits selective binding to specific protein targets, which could be leveraged to design drugs with improved efficacy and reduced side effects. For instance, recent research has explored its interactions with enzymes involved in metabolic pathways, suggesting potential applications in the treatment of metabolic disorders.

Beyond its pharmaceutical applications, ethyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate has also been investigated for its role in biotechnological processes. The compound's unique chemical structure makes it an attractive substrate for enzymatic reactions, which can be utilized in the production of fine chemicals and bioactive molecules. Additionally, its ability to modulate biological pathways has led to its use in studies aimed at understanding cellular processes and signaling mechanisms.

The biological activity of ethyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate has been extensively studied using both in vitro and in vivo models. In cell culture experiments, the compound has demonstrated significant effects on cell proliferation and differentiation, which are critical parameters in drug discovery and development. Moreover, animal studies have provided insights into its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These data are crucial for assessing the compound's safety and efficacy profiles before advancing to clinical trials.

The environmental impact of ethyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate is another important consideration. Research efforts have focused on evaluating its biodegradability and potential ecological effects. Preliminary studies suggest that the compound is relatively stable under environmental conditions but can be degraded by microbial activity. This information is vital for ensuring responsible use and disposal practices to minimize any adverse environmental impacts.

In conclusion, ethyl 3-amino-3-methyl-4-(methylsulfanyl)butanoate (CAS No. 2172532-00-0) represents a promising molecule with diverse applications in pharmaceutical and biotechnological research. Its unique chemical structure and biological activity make it a valuable tool for advancing our understanding of complex biological systems and developing innovative therapeutic strategies. As research continues to uncover new insights into this compound's properties and potential uses, it is likely to play an increasingly important role in various scientific disciplines.